Cas no 495-54-5 (C.I.Solvent Orange 3)
C.I.Solvent Orange 3 structure
Product Name:C.I.Solvent Orange 3
CAS No:495-54-5
Molecular Formula:C12H12N4
Molecular Weight:212.25
MDL:MFCD00044529
CID:37771
C.I.Solvent Orange 3 Properties
Names and Identifiers
-
- Solvent orange 3
- 2,4-Diaminoazobenzene
- 4-(Phenylazo)-1,3-benzenediamine
- Chrysoidine Y base
- 4-[(E)-Phenyldiazenyl]benzene-1,3-diamine
- 2,4-Diamino-azobenzol
- 4-Phenylazo-m-phenylendiamin
- 4-phenylazo-m-phenylenediamine
- azoaniline
- azodianiline
- Azohel
- Chrysoidin A
- chrysoidine
- Chrysoidine Base
- Chrysoidine G
- Fat Brown GG
- Oil Orange Y
- Oranz zasadita 2
- 4-(Phenylazo)benzene-1,3-diamine
-
- MDL： MFCD00044529
- InChIKey： IWRVPXDHSLTIOC-FOCLMDBBSA-N
- Inchi： InChI=1S/C12H12N4/c13-9-6-7-12(11(14)8-9)16-15-10-4-2-1-3-5-10/h1-8H,13-14H2/b16-15+
- SMILES： NC1=CC=C(/N=N/C2=CC=CC=C2)C(N)=C1
Computed Properties
- Exact Mass: 212.10600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 248.082874
- Heavy Atom Count: 16
- Complexity: 235
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Tautomer Count: 12
- Surface Charge: 0
- Topological Polar Surface Area: 76.8
Experimental Properties
- LogP: 4.42880
- PSA: 76.76000
- Refractive Index: 1.5000 (estimate)
- Boiling Point: 342.09°C (rough estimate)
- Flash Point: 214.8 ºC
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.1390
C.I.Solvent Orange 3 Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI95524-1g |
4-[(E)-Phenyldiazenyl]benzene-1,3-diamine |
495-54-5 | 95% | 1g |
$429.00 | 2024-04-19 | |
| abcr | AB410649-5 g |
4-[(E)-Phenyldiazenyl]benzene-1,3-diamine, 95%; . |
495-54-5 | 95% | 5g |
€128.50 | 2023-04-24 | |
| TRC | C224345-10g |
C.I.Solvent Orange 3 |
495-54-5 | 10g |
$ 345.00 | 2023-09-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1080223-10mg |
Chrysoidine G (free base) |
495-54-5 | 98% | 10mg |
￥ĸŞŞĸ | 2023-07-25 |
C.I.Solvent Orange 3 Suppliers
Hubei XinHongli Chemical Co., Ltd.
Audited Supplier
(CAS:495-54-5)
MR./MRS.:ZHU YU WEI
Phone:15172537016
Email:1018283355@qq.com
Hubei Wande Chemical Co.,Ltd.
Audited Supplier
(CAS:495-54-5)
MR./MRS.:CHEN DAN DAN
Phone:15827180502
Email:1148980033@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:495-54-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
C.I.Solvent Orange 3 Related Literature
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Bipin Kumar Gupta RSC Adv., 2016,6, 44606-44615
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2. Nanocollision mediated electrochemical sensing of host–guest chemistry at a nanoelectrode surface†Ruixia Wang,Gongming Qian,Jing Guo,Qiushuang Ai,Simin Liu,Yichong Liu,Feng Liang,Shuai Chang Faraday Discuss., 2022,233, 222-231
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Hiroshi Senoh,Nobuhiko Takeichi Chem. Commun., 2005, 3526-3528
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Qiang Wang,Fangyu Cao,Qianwang Chen Green Chem., 2005,7, 733-736
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Bettina Appel,Danilo Springstubbe,Hans-Joachim Fritz,Sabine Müller Org. Biomol. Chem., 2012,10, 1510-1513
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Shi-Tao Zhang,Yan-Chun Yin,Shu Xing,Wan-Nan Li,Xue-Qi Fu RSC Adv., 2018,8, 14967-14974
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Blake S. N. Huchenski,Cheyenne J. Christopherson,Katherine N. Robertson,Alexander W. H. Speed Org. Biomol. Chem., 2019,17, 6158-6164
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:495-54-5)C.I.Solvent Orange 3
Purity:99%
Quantity:1g
Price($):440.0